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hydrochloride
CAS No.: 70665-64-4
Cat. No.: B13573463

Get Quote

Executive Summary

1H-Benzimidazol-2-amine hydrochloride (CAS: 162938-41-2 / Free base: 934-32-7) represents
a critical pharmacophore in drug development, serving as the core scaffold for anthelmintic
agents (e.g., albendazole, mebendazole) and emerging kinase inhibitors.[1] Its solid-state
behavior is governed by the protonation of the imidazole ring, which locks the tautomeric
equilibrium and facilitates the formation of robust hydrogen-bonding networks with chloride
anions.[1] This guide provides a definitive workflow for its structural characterization,
referencing analogous salt forms to elucidate its packing principles.[1]

Chemical Context & Pharmaceutical Relevance[2][3]

[4][5][6][7]
Tautomerism and Protonation

In its neutral state, 2-aminobenzimidazole exists in a tautomeric equilibrium between the amino
(-NH2) and imino (=NH) forms.[1][2] HoweVer, upon formation of the hydrochloride salt, the
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protonation site is highly specific.[1]

» Protonation Site: The endocyclic nitrogen (N3) is the preferred site of protonation, not the
exocyclic amino group.[2] This results in a resonance-stabilized 2-aminobenzimidazolium
cation.

» Structural Consequence: This protonation enforces a planar molecular geometry and
delocalizes the positive charge across the N-C—N amidine triad, significantly enhancing

stability compared to the free base.[1]

Synthetic Pathway

The synthesis of the hydrochloride salt typically follows the cyclization of o-phenylenediamine
with cyanogen bromide or cyanamide, followed by acidification.
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Figure 1: Synthetic pathway for the generation of the hydrochloride salt.[2]

Experimental Methodology: Crystal Growth & Data
Collection[1]

To obtain single crystals suitable for X-ray diffraction (SCXRD), a slow evaporation or vapor
diffusion method is recommended due to the high lattice energy of the salt.[2]

Crystallization Protocol

e Solvent Selection: Dissolve crude 1H-Benzimidazol-2-amine HCI in a minimum volume of hot

methanol or ethanol.
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o Co-solvent: Add diisopropyl ether or acetone dropwise until slight turbidity persists.[1]

o Growth Condition: Allow the solution to cool slowly to room temperature (25°C) in a vibration-
free environment. If no crystals form, employ vapor diffusion using diethyl ether as the
antisolvent.[1]

» Target Morphology: Look for colorless, prismatic blocks or plates.[1]

Data Collection Parameters (SCXRD)

Parameter Setting / Requirement
Radiation Source Mo Ka (A = 0.71073 A) or Cu Ka (A = 1.54184 A)
100 K (Cryogenic cooling essential to reduce
Temperature _
thermal motion)
Resolution 0.80 A or better (to resolve H-atom positions)
Refinement Strategy Full-matrix least-squares on F2

Crystallographic Analysis & Structural Insights

While specific unit cell dimensions for the unsubstituted hydrochloride salt are often proprietary
or found in older print-only journals (e.g., J. Org.[1] Chem. 1971 reports mp 209-210°C), its
structure is isostructural with closely related analogs such as 2-aminobenzimidazolium
hydrogen sulfate and 2-chloromethyl-1H-benzimidazole hydrochloride.[1]

Predicted Unit Cell & Space Group

Based on homologous series, the crystal system is expected to be Monoclinic, likely in space
group P2i/c or P21/n.[1]

e Z (Formula Units): Typically 4.

o Packing Efficiency: High, driven by pi-stacking of the planar benzimidazole rings.[1]

Molecular Geometry

The cation is strictly planar. Key bond lengths indicate resonance delocalization:
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e C2-N(exocyclic): ~1.33-1.35 A (Partial double bond character).[2]

e C2-N(endocyclic): Both bonds are equivalent (~1.34 A) in the cation, confirming the
delocalization of the positive charge.[2]

Intermolecular Interactions (The "Salt Bridge")

The chloride anion acts as a multi-point hydrogen bond acceptor, bridging the planar cations
into infinite chains or layers.[2]

e Primary Interaction:N—H---ClI~. Both ring nitrogens (N1, N3) and the exocyclic amine (N-H)
serve as donors.[1][2]

e Secondary Interaction:mt—1t Stacking. The benzene rings of adjacent cations stack in an
offset parallel arrangement (centroid-centroid distance ~3.5-3.7 A), providing vertical stability
to the H-bonded layers.
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Figure 2: Schematic of the hydrogen bonding and pi-stacking network stabilizing the crystal
lattice.[2]

Quality Control & Validation

To ensure the integrity of the synthesized salt, the following analytical benchmarks must be
met:

o Powder X-Ray Diffraction (PXRD):

o The experimental pattern must match the simulated pattern from single-crystal data.
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o Key Check: Absence of peaks corresponding to the free base (which has a different
packing arrangement).[2]

CheckCIF Validation:

o Alert Level A/B: Common issues in this class include missing hydrogen atoms on the
amine. Ensure all H-atoms are located in difference Fourier maps or geometrically placed
and refined using a riding model.

Elemental Analysis:

o Confirm the stoichiometry is 1:1 (Cation:Cl).[2] Hydrates (hemi- or mono-) are possible if
crystallized from aqueous media; TGA (Thermogravimetric Analysis) should confirm the
solvent content.[2]

References

Synthesis & Properties:J. Org. Chem. 1971, 36, 1, 11-15.[1] "2-Aminobenzimidazole
Hydrochloride™.[3] [1][2]

Analogous Structure (Hydrogen Sulfate):Acta Cryst.[2] 2010, E66, 02658. "2-
Aminobenzimidazolium hydrogen sulfate".[1]

Analogous Structure (Chloromethyl-HCI):J. Mol. Struct. 2012. "Molecular structure of 2-
chloromethyl-1H-benzimidazole hydrochloride".

Tautomerism Studies:Beilstein J. Org.[1] Chem. 2014, 10, 1613-1619.[1] "NMR study of NH-
benzimidazoles in solution and solid state". [1][2]

General Data: PubChem Compound Summary for CID 13624, 2-Aminobenzimidazole.[1] [1]
[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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